Diallylphenylphosphine
Overview
Description
Diallylphenylphosphine is a chemical compound with the linear formula C6H5P(CH2CH=CH2)2 . It is a colorless liquid and is used in various chemical reactions .
Synthesis Analysis
The synthesis of this compound involves the interaction of Grignard organomagnesium reagents with corresponding chlorophosphines . This synthetic approach is widely used and universal .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H5P(CH2CH=CH2)2 . The molecular weight of this compound is 190.22 .Chemical Reactions Analysis
This compound is known to participate in various chemical reactions. For instance, it is used in the synthesis of new phosphines of various structures . It is also used in the preparation of phosphine ligands .Physical And Chemical Properties Analysis
This compound has a refractive index of n20/D 1.568 (lit.) . It has a boiling point of 127 °C/14 mmHg (lit.) and a density of 0.969 g/mL at 25 °C (lit.) .Scientific Research Applications
1. Application in Gas Phase Thermolysis
Diallylphenylphosphine undergoes gas phase thermolysis, a process studied in a stirred-flow reactor at temperatures ranging from 380–429°C. This research demonstrated that this compound, when pyrolyzed, produces various phosphorus-containing compounds like propene, 1-phospha-1,3-butadiene, and others. A six-center cyclic transition state unimolecular reaction mechanism is proposed for the propene elimination reaction observed in this process (Martin et al., 1992).
2. In Coordination Chemistry and Reactivity of Dinuclear Rhenium Complexes
This compound has been used in the study of dinuclear rhenium complexes. When used as a ligand, it shows μ:κ3(P,C,C)-coordination through the phosphorus atom and an allyl fragment. This research highlights the hemilabile behavior of the ligand and its reactivity in forming mononuclear derivatives through rhenium–rhenium bond cleavage (Peña et al., 2016).
3. In Pd-Catalyzed Amination Reactions
Dialkylbiaryl phosphines, a category including this compound, are significant in Pd-catalyzed amination reactions. They have been applied across various contexts, and this review helps in selecting the best reaction conditions and ligand for important substrate combinations (Surry & Buchwald, 2010).
4. Asymmetric Hydrosilylation of Ketones
The study of asymmetric hydrosilylation of ketones catalyzed by chiral phosphine-platinum(II) complexes, where this compound and related compounds are employed, reveals significant findings in producing partially active alkanols (Hayashi et al., 1976).
5. In Synthesis of Cyclic Phosphines
This compound has been utilized in the synthesis of unprotected and borane-protected cyclic phosphines using Ru- and Mo-based olefin metathesis catalysts. This process allowed the ring closure of unprotected this compound with high conversion rates, indicating its versatility in organic synthesis (Slinn et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
phenyl-bis(prop-2-enyl)phosphane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15P/c1-3-10-13(11-4-2)12-8-6-5-7-9-12/h3-9H,1-2,10-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDIFDGDMWAZLDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCP(CC=C)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40369901 | |
Record name | Diallylphenylphosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29949-75-5 | |
Record name | Diallylphenylphosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diallylphenylphosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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